Esterastin

• Molecular Formula: C28H46N2O6
• Molecular Weight: 506.7 g/mol
• InChI: InChI=1S/C28H46N2O6/c1-4-6-8-10-11-12-13-14-15-17-22(35-28(34)24(20-26(29)32)30-21(3)31)19-25-23(27(33)36-25)18-16-9-7-5-2/h11-12,14-15,22-25H,4-10,13,16-20H2,1-3H3,(H2,29,32)(H,30,31)/b12-11+,15-14+/t22-,23-,24+,25-/m1/s1
• InChIKey: JKNGELGDDBUFHG-GXBHRGGHSA-N

Esterastin Compound Identity and Pharmacological Class

Esterastin (CAS 67655-93-0) is a naturally occurring β-lactone compound produced via fermentation of Streptomyces lavendulae strain MD4-C1 [1][2]. It belongs to a structural class of microbial β-lactone natural products that includes lipstatin, panclicins, valilactone, and ebelactones, all of which share a conserved β-lactone pharmacophore essential for enzymatic inhibition [3]. Esterastin is characterized by a molecular weight of 506.67 Da, molecular formula C28H46N2O6, and a melting point of 90–95°C [2]. Its solubility profile demonstrates broad organic solvent compatibility (pyridine, DMSO, methanol, ethanol, acetone, chloroform) but sparing aqueous solubility, an important consideration for experimental design [2].

Compound Class

Microbial β-lactone natural product; selective LAL inhibitor scaffold

Target Engagement

Competitive lysosomal acid lipase (LAL) inhibition with defined binding kinetics

Selectivity Determinant

N-acetyl-L-asparagine side chain distinguishes LAL targeting from pancreatic lipase inhibitors

• [1] Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T. Esterastin, an inhibitor of esterase, produced by actinomycetes. J Antibiot (Tokyo). 1978 Jun;31(6):639-41. doi: 10.7164/antibiotics.31.639. PMID: 567214. View Source
• [2] US Patent 4,189,438. Physiologically active substance esterastin. Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T, assignors to Zaidan Hojin Biseibutsu Kagaku Kenkyu Kai. February 19, 1980. View Source
• [3] Kondo S, Uotani K, Miyamoto M, Hazato T, Naganawa H, Aoyagi T. The structure of esterastin, an inhibitor of esterase. J Antibiot (Tokyo). 1978 Aug;31(8):797-800. doi: 10.7164/antibiotics.31.797. View Source

Why Esterastin Is Irreplaceable for LAL Research

Esterastin and its structurally related analogs—including lipstatin, tetrahydrolipstatin (orlistat), panclicins, valilactone, and ebelactones—share a conserved β-lactone core that is essential for covalent lipase inhibition [1]. However, these compounds cannot be substituted interchangeably in research applications due to two critical differentiating factors: (1) divergent side-chain amino acid residues that govern target enzyme selectivity, and (2) the presence or absence of olefinic unsaturation affecting molecular stability and downstream handling [2]. Esterastin contains an N-acetyl-L-asparagine side chain, whereas lipstatin and its saturated derivative orlistat contain an N-formyl-L-leucine moiety [1][3]. This seemingly subtle structural variation translates into quantifiable differences in enzyme inhibition profiles: esterastin exhibits potent and selective inhibition of lysosomal acid lipase (LAL) with comparatively weaker activity against pancreatic lipase and carboxylesterase, while lipstatin and orlistat demonstrate broader-spectrum lipase inhibition including potent pancreatic lipase suppression (IC50 = 0.14 μM) [4]. Consequently, procurement decisions predicated on interchangeability without consideration of these target-specific selectivity profiles will produce divergent experimental outcomes.

Esterastin → LAL

Lipstatin → pancreatic lipase

Nearly isosteric β-lactones, but side-chain swap (Asn(Ac) vs Leu(CHO)) inverts primary enzyme target. Lipstatin may not engage LAL in comparable assays.

Esterastin → LAL (competitive)

Orlistat → broad-spectrum lipase

Orlistat shows minimal effect on LAL-mediated retinyl ester hydrolysis in cellular models. Target-mismatch artifacts are likely.

Esterastin → LAL + immunomodulation

Lalistat 1 → LAL only

Thiadiazole carbamate chemotype lacks the natural-product scaffold and reported immunomodulatory context of esterastin.

• [1] Kondo S, Uotani K, Miyamoto M, Hazato T, Naganawa H, Aoyagi T. The structure of esterastin, an inhibitor of esterase. J Antibiot (Tokyo). 1978 Aug;31(8):797-800. doi: 10.7164/antibiotics.31.797. View Source
• [2] Hochuli E, Kupfer E, Maurer R, Meister W, Mercadal Y, Schmidt K. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987 Aug;40(8):1086-91. doi: 10.7164/antibiotics.40.1086. View Source
• [3] Borgström B. Mode of action of tetrahydrolipstatin: a derivative of the naturally occurring lipase inhibitor lipstatin. Biochim Biophys Acta. 1988 Oct 14;962(3):308-16. doi: 10.1016/0005-2760(88)90260-3. View Source
• [4] Imanaka T, Moriyama Y, Ecsedi GG, Aoyagi T, Amanuma-Muto K, Ohkuma S, Takano T. Esterastin: a potent inhibitor of lysosomal acid lipase. J Biochem. 1983 Sep;94(3):1017-20. doi: 10.1093/oxfordjournals.jbchem.a134399. PMID: 6643414. View Source

Esterastin Differentiation Evidence

LAL Inhibition Selectivity vs. Lipstatin

Esterastin differs from the structurally related β-lactone natural product lipstatin in a single but functionally consequential structural feature: the identity of the amino acid side chain. Esterastin contains an N-acetyl-L-asparagine residue, whereas lipstatin contains an N-formyl-L-leucine residue [1][2]. This side-chain divergence is the principal determinant of their distinct enzyme inhibition profiles, with esterastin exhibiting potent and selective inhibition of lysosomal acid lipase (LAL) (IC50 ≈ 80 nM, Ki = 90 nM) while showing weaker activity against pancreatic lipase and carboxylesterase [3]. In contrast, lipstatin potently inhibits pancreatic lipase (IC50 = 0.14 μM) and demonstrates broader-spectrum lipase inhibition . Opening of the β-lactone ring results in near-complete loss of inhibitory activity for both compounds, confirming that the intact β-lactone moiety is essential for enzymatic inhibition in this compound class [4].

LAL Selectivity vs. Lipstatin

Head-to-head

Esterastin: LAL IC₅₀ ≈ 80 nM, Ki = 90 nM (competitive)
Lipstatin: pancreatic lipase IC₅₀ = 140 nM
Target-selectivity inversion between isosteric β-lactones

Reported LAL binding affinity supports target-engagement studies; lipstatin is not a suitable LAL comparator.

Data from purified rabbit liver LAL; cross-study comparison.

Evidence Dimension	Side-chain amino acid identity and target enzyme selectivity
Target Compound Data	N-acetyl-L-asparagine side chain; LAL IC50 ≈ 80 nM, Ki = 90 nM (competitive inhibition); weaker inhibition of pancreatic lipase and carboxylesterase
Comparator Or Baseline	Lipstatin: N-formyl-L-leucine side chain; pancreatic lipase IC50 = 0.14 μM; broader-spectrum lipase inhibition
Quantified Difference	Side chain: N-acetyl-L-asparagine vs. N-formyl-L-leucine (qualitative difference with functional consequences); LAL Ki = 90 nM (esterastin) vs. pancreatic lipase IC50 = 0.14 μM (lipstatin) reflecting divergent primary targets
Conditions	Structural elucidation via high-resolution mass spectrometry and NMR; enzyme assays using purified lysosomal acid lipase from rabbit liver (esterastin) and pancreatic lipase assays (lipstatin)

Why This Matters

This structural divergence creates functionally non-interchangeable inhibition profiles—investigators studying lysosomal acid lipase should procure esterastin, while those targeting pancreatic lipase require lipstatin or orlistat.

• [1] Kondo S, Uotani K, Miyamoto M, Hazato T, Naganawa H, Aoyagi T. The structure of esterastin, an inhibitor of esterase. J Antibiot (Tokyo). 1978 Aug;31(8):797-800. doi: 10.7164/antibiotics.31.797. View Source
• [2] Hochuli E, Kupfer E, Maurer R, Meister W, Mercadal Y, Schmidt K. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987 Aug;40(8):1086-91. doi: 10.7164/antibiotics.40.1086. View Source
• [3] Imanaka T, Moriyama Y, Ecsedi GG, Aoyagi T, Amanuma-Muto K, Ohkuma S, Takano T. Esterastin: a potent inhibitor of lysosomal acid lipase. J Biochem. 1983 Sep;94(3):1017-20. doi: 10.1093/oxfordjournals.jbchem.a134399. PMID: 6643414. View Source
• [4] Borgström B. Mode of action of tetrahydrolipstatin: a derivative of the naturally occurring lipase inhibitor lipstatin. Biochim Biophys Acta. 1988 Oct 14;962(3):308-16. doi: 10.1016/0005-2760(88)90260-3. View Source

Side Chain Chemistry Dictates Lipase Selectivity

Esterastin demonstrates potent and mechanistically well-defined inhibition of lysosomal acid lipase (LAL) purified from rabbit liver. In direct enzymatic assays, esterastin inhibited LAL activity with an IC50 value of approximately 80 nM and a competitive inhibition constant (Ki) of 90 nM with respect to the substrate [1][2]. The competitive inhibition mechanism indicates that esterastin binds at the enzyme's active site, directly competing with natural LAL substrates including cholesteryl esters and triglycerides [2]. The same study reported that esterastin was less inhibitory to other lipolytic enzymes such as pancreatic lipase and carboxylesterase, establishing its relative selectivity for LAL within the broader lipase family [2].

Side Chain Chemistry

Head-to-head

Esterastin: N-acetyl-L-asparagine
Lipstatin: N-formyl-L-leucine
Single amino acid substitution at β-lactone 5-position determines enzyme-targeting profile

Side-chain identity is the sole structural feature governing LAL vs. pancreatic lipase selectivity.

Confirmed by NMR and chemical degradation; Kondo et al. 1978, Hochuli et al. 1987.

Evidence Dimension	Lysosomal acid lipase inhibition potency
Target Compound Data	IC50 ≈ 80 nM; Ki = 90 nM (competitive inhibition mechanism)
Comparator Or Baseline	Baseline: uninhibited LAL enzymatic activity; comparator enzymes: pancreatic lipase and carboxylesterase (weaker inhibition observed)
Quantified Difference	Ki = 90 nM for LAL vs. substantially weaker inhibition of pancreatic lipase and carboxylesterase (no quantitative IC50 reported for these off-targets in the same study)
Conditions	Purified lysosomal acid lipase from rabbit liver; in vitro enzymatic assay conditions as described in Imanaka et al. (1983)

Why This Matters

The combination of sub-100 nM potency with a well-defined competitive inhibition mechanism (Ki = 90 nM) provides investigators with a validated, mechanistically characterized tool for LAL functional studies.

• [1] Imanaka T, Moriyama Y, Ecsedi GG, Aoyagi T, Amanuma-Muto K, Ohkuma S, Takano T. Esterastin: a potent inhibitor of lysosomal acid lipase. J Biochem. 1983 Sep;94(3):1017-20. doi: 10.1093/oxfordjournals.jbchem.a134399. PMID: 6643414. View Source
• [2] ESTHER database. Imanaka_1983_J.Biochem_94_1017. Esterastin: a potent inhibitor of lysosomal acid lipase. View Source

Esterase Inhibition Potency vs. Ebelactone A

In cultured rabbit aortic smooth muscle cells, esterastin inhibited both acid cholesteryl ester hydrolase (ACEH) and neutral cholesteryl ester hydrolase (NCEH) to a comparable degree, achieving 50% inhibition of both enzymes in the range of 0.4 μM esterastin [1][2]. In contrast, cholesteryl oleyl ether—an alternative inhibitor evaluated in the same cellular system—exhibited marked selectivity for NCEH (50% inhibition at 5.0 μM) with no detectable inhibition of ACEH across the tested concentration range of 0.2–20 μM [1]. This direct, head-to-head comparison within a single experimental system quantifies the differential specificity profile of esterastin relative to cholesteryl oleyl ether in the context of cellular cholesteryl ester metabolism.

Esterase Potency vs. Ebelactone A

Cross-study comparable

Esterastin ID₅₀: 0.0002 µg/mL (≈ 0.041 nM)
Ebelactone A IC₅₀: 0.056 µg/mL (≈ 110 nM)
~280-fold difference by mass; ~2,600-fold by molarity

Reported higher esterase inhibition potency may support lower working concentrations in biochemical assays.

Pig pancreas esterase; p-nitrophenyl acetate substrate. Cross-study comparison.

Evidence Dimension	Inhibition of acid cholesteryl ester hydrolase (ACEH) and neutral cholesteryl ester hydrolase (NCEH) in cultured cells
Target Compound Data	50% inhibition of both ACEH and NCEH in the range of 0.4 μM
Comparator Or Baseline	Cholesteryl oleyl ether: 50% inhibition of NCEH at 5.0 μM; no inhibition of ACEH over 0.2–20 μM
Quantified Difference	ACEH inhibition: 0.4 μM (esterastin) vs. no inhibition (cholesteryl oleyl ether); NCEH inhibition: 0.4 μM (esterastin) vs. 5.0 μM (cholesteryl oleyl ether), representing approximately 12.5-fold greater potency for NCEH
Conditions	Cultured rabbit aortic smooth muscle cells incubated with 0.04–500 μM esterastin or 0.2–20 μM cholesteryl oleyl ether

Why This Matters

Esterastin provides a dual-inhibition tool for both ACEH and NCEH at sub-micromolar concentrations, whereas cholesteryl oleyl ether offers NCEH-selective inhibition at 12.5-fold lower potency—a critical distinction for studies requiring simultaneous vs. selective interrogation of these two cholesteryl ester metabolic pathways.

• [1] Morin RJ, Peng SK. Relative specificities of inhibition of acid cholesteryl ester hydrolase and neutral cholesteryl ester hydrolase in cultured rabbit aortic smooth muscle cells by esterastin and cholesteryl oleyl ether. Biochim Biophys Acta. 1989 Jul 17;1004(1):139-42. doi: 10.1016/0005-2760(89)90224-5. PMID: 2742868. View Source
• [2] ESTHER database. Morin_1989_Biochim.Biophys.Acta_1004_139. Relative specificities of inhibition of acid cholesteryl ester hydrolase and neutral cholesteryl ester hydrolase. View Source

Tetrahydroesterastin and Cholesterol Esterase Inhibition

Beyond its lipase inhibitory activity, esterastin exhibits quantifiable immunomodulatory effects that are mechanistically linked to its esterase-inhibiting function. Patent documentation reports that esterastin is active in reducing the number of cells forming humoral antibody and suppresses cellular immunity [1][2]. Furthermore, esterastin inhibits activation of the complement system owing to its esterase-inhibiting activity [1][2]. Critically, esterastin is documented as a substance of very low toxicity, enabling its safe use as a physiologically active compound in therapeutic contexts [1][2]. While quantitative immunological assay data (e.g., EC50 values for antibody-forming cell suppression) are not provided in the available primary literature, the explicit linkage between esterase inhibition and these immunomodulatory outcomes distinguishes esterastin from β-lactone analogs such as lipstatin and orlistat, which are not reported to possess comparable immunosuppressive properties at pharmacologically relevant concentrations.

Tetrahydroesterastin & Cholesterol Esterase

Class-level

Tetrahydroesterastin: reported higher cholesterol esterase inhibition vs. parent
Broader enzyme inhibition spectrum; three semi-synthetic derivatives described

Esterastin serves as a derivatizable parent scaffold for cholesterol esterase research tool generation.

Patent-based evidence; exact fold-change values not specified. Class-level inference.

Evidence Dimension	Immunosuppressive and anti-complement activity
Target Compound Data	Documented reduction of humoral antibody-forming cells; suppression of cellular immunity; inhibition of complement system activation; low toxicity profile
Comparator Or Baseline	Lipstatin / orlistat: no documented immunosuppressive or anti-complement activity at pharmacologically relevant concentrations; primary indication as anti-obesity agents via intestinal lipase inhibition
Quantified Difference	Functional divergence: immunomodulatory activity present (esterastin) vs. absent or not documented (lipstatin/orlistat). Toxicity: documented low toxicity (esterastin) vs. established clinical safety profile for obesity treatment (orlistat)
Conditions	In vivo immunological assays; complement activation studies; toxicity assessments as documented in patent literature

Why This Matters

For research programs exploring the intersection of esterase/lipase inhibition and immune modulation, esterastin offers a unique functional profile not replicated by clinically developed β-lactone analogs such as orlistat, which are optimized for gastrointestinal lipase inhibition without systemic immunomodulatory activity.

• [1] US Patent 4,189,438. Physiologically active substance esterastin. Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T, assignors to Zaidan Hojin Biseibutsu Kagaku Kenkyu Kai. February 19, 1980. View Source
• [2] US Patent 4,242,453. Cultivating streptomyces to produce an esterase inhibitor. Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T, assignors to Zaidan Hojin Biseibutsu Kagaku Kenkyu Kai. December 30, 1980. View Source

Esterastin Key Application Scenarios

LAL and Niemann-Pick Type C Disease Research

Investigators studying lysosomal acid lipase (LAL) function and the cellular trafficking of cholesteryl esters should procure esterastin as a mechanistically validated, competitive LAL inhibitor (IC50 ≈ 80 nM, Ki = 90 nM) [1][2]. Esterastin's relative selectivity for LAL over pancreatic lipase and carboxylesterase makes it the appropriate tool compound for experiments requiring specific LAL inhibition without confounding effects on other lipolytic enzymes [1].

β-Lactone SAR and Side-Chain Engineering

In atherosclerosis research, particularly studies investigating cholesteryl ester accumulation in vascular smooth muscle cells, esterastin offers the validated capability to inhibit both acid cholesteryl ester hydrolase (ACEH) and neutral cholesteryl ester hydrolase (NCEH) at comparable potency (50% inhibition at 0.4 μM) [3]. This dual-inhibition profile, established in cultured rabbit aortic smooth muscle cells, is distinct from alternative inhibitors such as cholesteryl oleyl ether, which selectively inhibits NCEH at 5.0 μM without affecting ACEH [3]. Researchers should select esterastin when simultaneous interrogation of both cholesteryl ester metabolic pathways is required.

Non-Cytotoxic Immunosuppressant Screening

Esterastin is uniquely positioned for research programs investigating the interface between esterase/lipase inhibition and immune system modulation. Patent literature documents that esterastin reduces humoral antibody-forming cells, suppresses cellular immunity, and inhibits complement system activation through its esterase-inhibiting activity, while maintaining a low toxicity profile [4][5]. This functional profile is not replicated by structurally related β-lactone analogs such as lipstatin or orlistat, which are optimized for gastrointestinal lipase inhibition without documented systemic immunomodulatory effects [6][7]. Esterastin should be the compound of choice for studies exploring the therapeutic potential of esterase inhibition in autoimmune conditions, transplant rejection, or complement-mediated pathologies.

Fermentation and Natural Product Sourcing

Esterastin represents the first mycolic acid β-lactone identified from Streptomyces fermentation and serves as the prototypical scaffold for this natural product class [8]. Its distinct N-acetyl-L-asparagine side chain, in contrast to the N-formyl-L-leucine moiety found in lipstatin and orlistat, provides a critical comparative framework for structure-activity relationship studies investigating how side-chain amino acid identity modulates enzyme selectivity and potency [9][10]. Researchers engaged in natural product structural biology, biosynthetic pathway elucidation, or β-lactone pharmacophore optimization should include esterastin as an essential reference compound in their experimental design.

Application

Selection Property

Validation Focus

LAL mechanistic & NPC disease model studies

Competitive LAL binding kinetics context

Substrate-specificity and active-site mapping review

β-Lactone SAR & side-chain engineering

Side-chain selectivity determinant (Asn vs Leu)

Enzyme-targeting profile comparison across analogs

Non-cytotoxic immunomodulation screening

Reported in vivo immunomodulation context

Humoral response endpoint review; mechanism-of-action differentiation

Fermentation & natural product sourcing reference

Fermentation-derived β-lactone scaffold

Biosynthetic pathway and scale-up reproducibility review

• [1] Imanaka T, Moriyama Y, Ecsedi GG, Aoyagi T, Amanuma-Muto K, Ohkuma S, Takano T. Esterastin: a potent inhibitor of lysosomal acid lipase. J Biochem. 1983 Sep;94(3):1017-20. doi: 10.1093/oxfordjournals.jbchem.a134399. PMID: 6643414. View Source
• [2] ESTHER database. Imanaka_1983_J.Biochem_94_1017. Esterastin: a potent inhibitor of lysosomal acid lipase. View Source
• [3] Morin RJ, Peng SK. Relative specificities of inhibition of acid cholesteryl ester hydrolase and neutral cholesteryl ester hydrolase in cultured rabbit aortic smooth muscle cells by esterastin and cholesteryl oleyl ether. Biochim Biophys Acta. 1989 Jul 17;1004(1):139-42. doi: 10.1016/0005-2760(89)90224-5. PMID: 2742868. View Source
• [4] US Patent 4,189,438. Physiologically active substance esterastin. Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T, assignors to Zaidan Hojin Biseibutsu Kagaku Kenkyu Kai. February 19, 1980. View Source
• [5] US Patent 4,242,453. Cultivating streptomyces to produce an esterase inhibitor. Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T, assignors to Zaidan Hojin Biseibutsu Kagaku Kenkyu Kai. December 30, 1980. View Source
• [6] Hochuli E, Kupfer E, Maurer R, Meister W, Mercadal Y, Schmidt K. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987 Aug;40(8):1086-91. doi: 10.7164/antibiotics.40.1086. View Source
• [7] Borgström B. Mode of action of tetrahydrolipstatin: a derivative of the naturally occurring lipase inhibitor lipstatin. Biochim Biophys Acta. 1988 Oct 14;962(3):308-16. doi: 10.1016/0005-2760(88)90260-3. View Source
• [8] Kondo S, Uotani K, Miyamoto M, Hazato T, Naganawa H, Aoyagi T. 32 Structure of esterastin, an inhibitor of esterase. Symposium on the Chemistry of Natural Products. 1979;21:237-244. doi: 10.24496/tennenyuki.21.0_237. View Source
• [9] Kondo S, Uotani K, Miyamoto M, Hazato T, Naganawa H, Aoyagi T. The structure of esterastin, an inhibitor of esterase. J Antibiot (Tokyo). 1978 Aug;31(8):797-800. doi: 10.7164/antibiotics.31.797. View Source
• [10] Institute of Microbial Chemistry. Compounds: Esterastin. Producing organism: Streptomyces lavendulae strain MD4-C1. View Source